Benzamide,2,2'-dithiobis[N-methyl-

• IUPAC Name: 2-[(2-carbamoyl-6-methylphenyl)disulfanyl]-3-methylbenzamide
• InChI: InChI=1S/C16H16N2O2S2/c1-9-5-3-7-11(15(17)19)13(9)21-22-14-10(2)6-4-8-12(14)16(18)20/h3-8H,1-2H3,(H2,17,19)(H2,18,20)
• InChI Key: COGCLKZMEMEROT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N)SSC2=C(C=CC=C2C(=O)N)C
• Molecular Formula: C16H16N2O2S2
• DSSTOX Substance ID: DTXSID201293773
• Molecular Weight: 332.4 g/mol
• CAS RN: 14208-44-7

Description

“Benzamide,2,2’-dithiobis[N-methyl-” is a chemical compound with the linear formula C16H16N2O2S2. It is also known as 2,2’-Dithiobis[N-methylbenzamide], Densil P, and Dithio-2,2’-bis(N-methylbenzamide). It is part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C16H16N2O2S2. The molecular weight is 332.446.

Scientific Research Applications

Antibacterial and Antifungal Properties

2,2'-Dithiobis benzamide and its derivatives have shown significant antibacterial activity, particularly against Mycobacterium tuberculosis, including resistant strains, and atypical mycobacteria like Mycobacterium kansasii and Mycobacterium intracellulare (Okachi et al., 1985). Furthermore, fluoro and trifluoromethyl derivatives of 2,2'-dithiobis benzamides have been found to possess antifungal and antibacterial activity against fungi and Gram-positive microorganisms, with some activity against Gram-negative strains (Carmellino et al., 1994).

Structural and Spectral Analyses

Structural determination of N,N'-(2,2'-dithiodi-o-phenylene)bis(furan-2-carboxamide), a derivative of 2,2'-dithiobis benzamide, revealed its biological properties such as antibacterial and antifungal activities, in addition to its use as an antiseptic in cosmetics. The compound's structural properties have been characterized using 1H NMR and single-crystal X-ray diffraction (Yıldırım et al., 2018).

Blood Platelet Aggregation Inhibition

2,2'-Dithiodibenzamides are known to inhibit collagen-and adenosine 5'-diphosphate-induced aggregations of blood platelets. One of the most potent compounds in this series, 2,2'-Dithiobis(N-(2-hydroxypropyl) benzamide), demonstrated significant in vitro aggregometry studies and effectively inhibited pulmonary thrombosis in mice and platelet aggregation ex vivo in rats (Yamada et al., 1985).

Antiviral Properties

2,2'-Dithiobis benzamide derivatives have been identified as potential agents for treating retroviral infections, including HIV and AIDS. Specific compounds in this category have been claimed for their antiviral properties (Habernickel, 2002). Additionally, these compounds have been studied for their interactions with HIV nucleocapsid protein (NCp7), showing their potential in inhibiting viral replication in infected cells (Loo et al., 1996).

Catalytic and Antimicrobial Activity

Ruthenium complexes of 2,2'-dithiobis benzamides have shown effective catalytic activity for the oxidation of alcohols and also exhibit antibacterial properties (Jhaumeer-Laulloo et al., 2004).

Safety and Hazards

This compound is sold as-is, and the buyer assumes responsibility to confirm product identity and/or purity. It is advised to avoid contact with skin, eyes, or clothing, and to avoid dust formation. It may cause an allergic skin reaction.